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Compound of Interest

Compound Name: Hexyl 2-methylbutanoate

Cat. No.: B161022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, procedural guidance for the safe handling, storage, and

disposal of Hexyl 2-methylbutanoate (CAS No. 10032-15-2). Adherence to these protocols is

critical for ensuring laboratory safety and minimizing environmental impact.

Chemical Overview and Hazard Identification
Hexyl 2-methylbutanoate is a combustible liquid with a characteristic fruity, apple-like odor.[1]

[2] While it is used as a flavoring agent and in fragrances, it is crucial to handle it with

appropriate safety precautions in a laboratory setting.[1][3][4] The primary hazards are

combustibility and potential for skin and eye irritation.[2] It is also recognized as being toxic to

aquatic life with long-lasting effects.[2][5]

Table 1: Physical and Chemical Properties of Hexyl 2-methylbutanoate
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Property Value

Molecular Formula C11H22O2

Molecular Weight 186.29 g/mol [5]

Appearance Colorless to light yellow, clear liquid[6]

Boiling Point 217-219 °C (lit.)[7]

Density 0.857 g/mL at 25 °C (lit.)[7]

Flash Point 84 °C (183.2 °F) - closed cup

Solubility Insoluble in water[2]

Table 2: GHS Hazard Information

Hazard Class Hazard Statement

Flammable Liquids (Category 4) H227: Combustible liquid[5]

Acute Aquatic Toxicity (Category 2) H401: Toxic to aquatic life[2][5]

Chronic Aquatic Toxicity (Category 2)
H411: Toxic to aquatic life with long lasting

effects[2][5]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to prevent accidental exposure and

maintain chemical integrity.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hexyl 2-methylbutanoate:

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[1] In

case of splashes, closed-toe shoes are required.[8]

Respiratory Protection: Use in a well-ventilated area.[1] If ventilation is inadequate or there is

a risk of inhaling vapors, a multi-purpose combination respirator cartridge is recommended.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[9]

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[1]

Dispensing: When transferring the liquid, avoid splashing. Keep the container tightly closed

when not in use.[10]

Heating: Keep away from open flames, hot surfaces, and other sources of ignition as it is a

combustible liquid.[5][6] No smoking in the handling area.[5]

Hygiene: Avoid contact with skin and eyes.[2] Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Storage Plan
Container: Store in the original, tightly sealed container.[1][10]

Location: Keep in a cool, dry, and well-ventilated place away from heat and direct sunlight.[1]

[2][10]

Incompatibilities: Avoid strong oxidizing agents.

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate potential

harm.

Table 3: First Aid Measures
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Exposure Route Action

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing.[5] Wash the

affected area with soap and water for at least 15

minutes.[5][11] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[5][11]

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

Spill Response Protocol
For Minor Spills (less than 20 mL of a low-hazard chemical):[12]

Alert Personnel: Inform others in the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE. Use an inert absorbent material (e.g., sand,

vermiculite) to contain the spill.[1]

Collection: Carefully collect the absorbed material and place it in a suitable, closed container

for disposal.[5]

Decontamination: Clean the spill area with soap and water.[9]

For Major Spills (larger than 20 mL or any amount of a highly hazardous chemical):[12]
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Evacuate: Immediately evacuate the area.[9]

Isolate: Close doors to the affected area.

Alert: Notify your institution's emergency response team or local emergency services (911).

[8][9]

Information: Be prepared to provide the name of the chemical, the quantity spilled, and the

location.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Waste Collection and Labeling
Collect all waste material (spill cleanup, unused product) in a clearly labeled, sealed, and

appropriate container.

The label should include "Hazardous Waste" and the name "Hexyl 2-methylbutanoate."

Disposal Procedure
Dispose of the waste in accordance with all local, state, and federal regulations.

Do not dispose of it down the drain or with regular trash.[10] Contact your institution's

Environmental Health and Safety (EHS) office for specific disposal instructions.

Workflow for Handling and Disposal
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Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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